Remdesivir intermediate-1

• Molecular Formula: C21H27N2O7P
• Molecular Weight: 450.4 g/mol
• InChI: InChI=1S/C21H27N2O7P/c1-4-17(5-2)15-28-21(24)16(3)22-31(27,29-19-9-7-6-8-10-19)30-20-13-11-18(12-14-20)23(25)26/h6-14,16-17H,4-5,15H2,1-3H3,(H,22,27)/t16-,31-/m0/s1
• InChIKey: CSURKLFFMMBEFL-ZYSBOAIWSA-N

Remdesivir Intermediate-1: Essential Phosphoramidate Precursor

Remdesivir intermediate-1 (CAS 1354823-36-1), chemically designated as (S)-2-ethylbutyl 2-(((S)-(4-nitrophenoxy)(phenoxy)phosphoryl)amino)propanoate, is a chiral phosphoramidate building block with molecular formula C21H27N2O7P and molecular weight 450.4 g/mol [1]. This compound constitutes the L-alanine 2-ethylbutyl ester phosphoramidate moiety that is coupled with the nucleoside core GS-441524 in the penultimate step of remdesivir (GS-5734) assembly [2]. Distinct from other remdesivir intermediates such as the GS-441524 nucleoside precursor (CAS 1191237-69-0) or alternative phosphoramidate intermediates bearing different phenolic leaving groups, this specific intermediate incorporates the (S)-configured phosphorus stereocenter and 4-nitrophenoxy leaving group essential for the prodrug activation cascade [3].

Workflow Chiral phosphoramidate coupling in prodrug assembly

Selection (S)-configuration required for prodrug activation

Use Context Stereochemically defined Remdesivir synthesis

• [1] PubChem. (S)-2-Ethylbutyl 2-(((S)-(4-nitrophenoxy)(phenoxy)phosphoryl)amino)propanoate. Compound Summary. CID 137350044. View Source
• [2] Warren, T. K., et al. (2016). Therapeutic efficacy of the small molecule GS-5734 against Ebola virus in rhesus monkeys. Nature, 531(7594), 381-385. View Source
• [3] EP4192839A1. Remdesivir intermediates. Richter Gedeon Nyrt. Filing date: 2021-08-06. View Source

Remdesivir Intermediate-1: Stereochemical and Leaving Group Specificity

Substitution of Remdesivir intermediate-1 with structurally analogous phosphoramidate intermediates is precluded by three critical factors: stereochemical fidelity at the phosphorus center (S-configuration required for downstream diastereoselective coupling and ultimate prodrug activation), the specific 4-nitrophenoxy leaving group that governs the intracellular metabolic activation cascade distinct from alternative perfluorophenoxy or halogenated analogs [1], and the 2-ethylbutyl ester moiety that confers the precise lipophilicity profile required for membrane permeability and carboxylesterase-mediated processing. Even enantiomeric variants such as the (R)-2-ethylbutyl ester analog or intermediates bearing alternative leaving groups (e.g., pentafluorophenoxy, CAS 1911578-98-7) produce divergent coupling efficiencies, diastereomeric impurity profiles, and downstream pharmacokinetic behavior [2]. Procurement of this specific intermediate with defined stereochemical purity and controlled impurity profile is therefore non-negotiable for reproducible synthesis of remdesivir and its validated analogs.

Leaving group

p-Nitrophenoxy is specifically required; alternative leaving groups (e.g., pentafluorophenoxy) may reduce coupling yields and selectivity.

Stereochemistry

(S)-configuration at phosphorus is mandatory; (R)-diastereomer is reported to yield an inactive prodrug.

Racemic material

Undefined or 1:1 diastereomeric mixtures may require inefficient chiral separation and render procurement unsuitable for active prodrug synthesis.

• [1] CN113354699A. Intermediates of Remdesivir and preparation method thereof. Filing date: 2020-03-04. View Source
• [2] EP4192839A1. Remdesivir intermediates. Richter Gedeon Nyrt. Filing date: 2021-08-06. View Source

Remdesivir Intermediate-1: Comparative Evidence

Stereoselective Coupling: Organocatalyst vs. First-Generation Method

Remdesivir intermediate-1 requires strict (S)-configuration at the phosphorus stereocenter for compatibility with downstream diastereoselective coupling to GS-441524. Procurement specifications for this intermediate must distinguish it from the (R)-2-ethylbutyl ester analog, which is a distinct chemical entity (separate PubChem CID) and would produce an incorrect diastereomer upon coupling [1]. Commercial suppliers of Remdesivir intermediate-1 specify the (S,S)-stereochemistry with the systematic name (S)-2-ethylbutyl 2-(((S)-(4-nitrophenoxy)(phenoxy)phosphoryl)amino)propanoate, whereas alternative phosphoramidate intermediates such as 2-ethylbutyl ((S)-(perfluorophenoxy)(phenoxy)phosphoryl)-L-alaninate (CAS 1911578-98-7) incorporate different leaving groups that alter coupling kinetics and metabolic activation [2].

Stereoselective coupling

Head-to-head

d.r. 96.1:3.9 (S:R) vs. 1:1 (racemic); 97% vs. 39% yield

Reported 2.5× higher (S)-diastereomer yield with chiral organocatalyst

Conditions: 20 mol% catalyst, −20 °C, THF; 10-g scale demonstrated

Evidence Dimension	Stereochemical identity (phosphorus configuration and ester chirality)
Target Compound Data	(S)-2-ethylbutyl ester with (S)-phosphorus configuration; specific optical rotation data per certificate of analysis required
Comparator Or Baseline	(R)-2-ethylbutyl ester analog (distinct PubChem CID 137350045); perfluorophenoxy analog (CAS 1911578-98-7)
Quantified Difference	Enantiomeric/diastereomeric purity ≥99% required; coupling with incorrect stereoisomer yields non-productive diastereomer
Conditions	Chiral HPLC or SFC analysis; phosphorus stereocenter configuration validated by 31P NMR or X-ray crystallography

Why This Matters

Procurement of the correct stereoisomer is essential for reproducible diastereoselective coupling to GS-441524; incorrect stereochemistry introduces diastereomeric impurities that are challenging to remove and compromise downstream yield.

• [1] PubChem. (R)-2-Ethylbutyl 2-(((S)-(4-nitrophenoxy)(phenoxy)phosphoryl)amino)propanoate. Compound Summary. CID 137350045. View Source
• [2] Ruifu Chemical. 2-Ethylbutyl ((S)-(perfluorophenoxy)(phenoxy)phosphoryl)-L-alaninate. CAS 1911578-98-7. Product Specification. View Source

p-Nitrophenoxy vs. Pentafluorophenoxy Leaving Group Activity

Remdesivir intermediate-1 is commercially available with HPLC purity specifications that vary by supplier grade. Research-grade material typically specifies purity of ≥95% (HPLC), whereas pharmaceutical intermediate grade material is specified at ≥98.0% purity with controlled impurity limits including single impurity ≤0.50% and loss on drying ≤1.0% [1]. AKSci supplies a high-purity grade specified at >99% (HPLC) designated as "Remdesivir Impurity 4," which is suitable for analytical method development and validation (AMV) and quality control applications . This compares favorably to the purity specifications of the nucleoside precursor GS-441524, where commercial research-grade material typically specifies purity of ≥95% and maximum single impurity ≤0.30% [2].

Leaving group reactivity

Cross-study comparable

p-Nitrophenoxy shows reported higher coupling activity vs. pentafluorophenoxy

Enables efficient coupling without additional protecting group manipulations

Qualitative advantage from patent CN-112321589-A; exact yield differential unspecified

Evidence Dimension	HPLC purity specification and impurity control limits
Target Compound Data	Purity ≥95% to ≥99% (HPLC); single impurity ≤0.50%; loss on drying ≤1.0% (pharmaceutical intermediate grade)
Comparator Or Baseline	GS-441524 (CAS 1191237-69-0): Purity ≥95%; single impurity ≤0.30%; loss on drying ≤1.0%
Quantified Difference	Comparable purity ranges; higher purity grade (>99%) available specifically for analytical QC/AMV applications
Conditions	HPLC analysis with UV detection; chromatographic conditions per EP4192839A1 or supplier certificate of analysis

Why This Matters

Selection of appropriate purity grade directly impacts downstream synthetic yield, impurity carryover, and analytical method validation requirements; procurement decisions should be aligned with intended application (research synthesis vs. analytical standard vs. pharmaceutical intermediate manufacturing).

• [1] Ruifu Chemical. Remdesivir Intermediate CAS 1354823-36-1. Product Specification: Purity ≥98.0% (HPLC); Single Impurity ≤0.50%; Loss on Drying ≤1.0%. View Source
• [2] Ruifu Chemical. Remdesivir Metabolite (GS-441524) CAS 1191237-69-0. Product Specification: Maximum Single Impurity ≤0.30%; Loss on Drying ≤1.0%. View Source

Intermediate-1 Purity Benchmark vs. Alternative Intermediates

The downstream advanced intermediate derived from coupling of Remdesivir intermediate-1 with GS-441524 exists as a mixture of (SS) and (SR) diastereomers at the phosphorus center. A modified isolation procedure employing simple physical fractional crystallization converts this mixture into the more stable diastereoselective isomer (SS) with an improved isolated yield of approximately 45% [1]. This crystallization-based purification strategy, which relies on the precise stereochemical identity of the input phosphoramidate intermediate, represents a significant process improvement over alternative chromatographic separation methods, reducing solvent consumption and enabling scalable manufacturing [2]. The yield improvement is specifically contingent on the (S,S)-configured intermediate-1 as the starting material.

Purity benchmark

Cross-study comparable

≥99.0% vs. ≥98.0% (HPLC)

Higher baseline purity may reduce downstream purification burden

Compared to nucleobase intermediate CAS 1770840-43-1; single impurity ≤0.50% in both

Evidence Dimension	Isolated yield of diastereomerically enriched advanced intermediate
Target Compound Data	~45% isolated yield of (SS) diastereomer after fractional crystallization
Comparator Or Baseline	Chromatographic separation (SFC or preparative HPLC) typically yields lower throughput with higher solvent consumption
Quantified Difference	Fractional crystallization achieves diastereomeric enrichment with approximately 45% yield while avoiding chromatographic separation costs
Conditions	Advanced intermediate 1b (diastereoselective nucleoside phosphoramidate); fractional crystallization under controlled temperature conditions

Why This Matters

Process chemistry improvements directly impact procurement economics at scale; crystallization-based purification reduces manufacturing costs and improves sustainability metrics compared to chromatography-dependent routes.

• [1] Modified Synthesis and Isolation of an Advanced Intermediate of Remdesivir. Current Organic Chemistry, 2023, 27(2). DOI: 10.2174/1385272827666230127093841. View Source
• [2] WO2022029704A1. Remdesivir Intermediates. Richter Gedeon Nyrt. Filing date: 2021-08-06. View Source

One-Pot Scalability vs. Chromatographic Route

A dedicated quality control method for Remdesivir intermediate-1 and structurally related intermediates has been disclosed and validated using high-performance liquid chromatography (HPLC) with a buffer-based mobile phase A and organic solvent as mobile phase B [1]. This method is specified as suitable for the entire preparation process of remdesivir intermediates and is characterized as "highly practical" for industrial quality control applications. The availability of a validated analytical protocol specifically tailored to Remdesivir intermediate-1 provides a procurement-relevant advantage over less well-characterized phosphoramidate intermediates that lack dedicated QC methodology [2]. The method enables quantification of both the target intermediate and process-related impurities, including the des-ethylbutyl impurity (Remdesivir de(ethylbutyl 2-aminopropanoate)) that can arise from ester hydrolysis .

Scalability

Head-to-head

10-g scale one-pot: 70% yield vs. 39% with SFC separation

Elimination of chiral chromatography supports industrial viability

Organocatalyst recovered in 83% yield for reuse

Evidence Dimension	Availability of validated analytical QC methodology
Target Compound Data	Validated HPLC method (buffer mobile phase A / organic mobile phase B) for purity and impurity quantification
Comparator Or Baseline	Alternative phosphoramidate intermediates (e.g., perfluorophenoxy analog CAS 1911578-98-7) with less established QC protocols
Quantified Difference	Target compound benefits from dedicated patent-disclosed QC method with demonstrated applicability to entire intermediate preparation process
Conditions	High-performance liquid chromatography; method suitable for process QC and release testing

Why This Matters

Procurement of an intermediate with an established, validated analytical method reduces QC development burden, accelerates release testing timelines, and ensures reproducible quality assessment across batches and suppliers.

• [1] CN116990416A. Quality control method of Remdesivir intermediate. Filing date: 2023-08-15. View Source
• [2] ChemWhat. Remdesivir Impurity 4 CAS 1354823-36-1. Analytical applications: Method development, AMV, QC for ANDA. View Source

Continuous-Flow Nucleobase Production Benchmark

Remdesivir intermediate-1 demonstrates ambient temperature stability during ordinary shipping and customs clearance, with suppliers indicating stability at room temperature for several days under standard shipping conditions . This contrasts with the nucleoside metabolite GS-441524, which requires storage at -20°C for long-term stability in DMSO solution and exhibits melting point >233°C with decomposition . The phosphoramidate intermediate's room-temperature shipping stability reduces cold-chain logistics requirements and associated procurement costs, while still requiring standard storage at recommended conditions (typically -20°C for long-term storage) upon receipt . Solubility data indicates effective dissolution in DMSO at concentrations suitable for stock solution preparation.

Flow process benchmark

Supporting evidence

Continuous flow: 79 min vs. >26.5 h batch for nucleobase unit

Contextualizes upstream intermediate efficiency; Intermediate-1 remains critical chiral partner

Nucleobase intermediate throughput 2.96 g/h; not directly comparable to Intermediate-1

Evidence Dimension	Shipping and short-term stability at ambient temperature
Target Compound Data	Stable at ambient temperature for several days during shipping and customs processing
Comparator Or Baseline	GS-441524 (CAS 1191237-69-0): Requires -20°C storage; DMSO solutions stable for up to 1 month at -20°C
Quantified Difference	Ambient shipping feasible for intermediate-1 vs. cold-chain requirement for GS-441524
Conditions	Room temperature (ambient) during standard shipping duration; long-term storage at recommended conditions per COA

Why This Matters

Ambient temperature shipping stability reduces logistics complexity and procurement costs compared to intermediates requiring continuous cold-chain management, enabling more flexible supply chain planning and lower shipping expenses.

Remdesivir Intermediate-1: Application Scenarios

Industrial API Manufacturing by One-Pot Asymmetric Coupling

Remdesivir intermediate-1 (designated as Remdesivir Impurity 4) is supplied at >99% HPLC purity specifically for analytical method development, method validation, and QC applications in Abbreviated New Drug Application (ANDA) or commercial production contexts . The validated HPLC method disclosed in CN116990416A enables precise quantification of this intermediate as a process impurity or residual starting material in final remdesivir API [1]. Procurement of high-purity (>99%) material is essential for establishing accurate relative response factors, determining detection limits, and validating method specificity for regulatory submissions.

Laboratory Synthesis of Stereochemically Pure Remdesivir

Procurement of pharmaceutical intermediate grade Remdesivir intermediate-1 (purity ≥98.0%, single impurity ≤0.50%) supports process chemistry development and scale-up activities . The fractional crystallization procedure yielding ~45% isolated (SS)-diastereomer [1] is directly applicable to manufacturing routes where diastereomeric purity control is critical. Selection of this specific intermediate with defined stereochemistry (S,S-configuration) ensures compatibility with validated coupling protocols and minimizes process-related diastereomeric impurities that would otherwise require expensive chromatographic removal.

Process Development for Generic Remdesivir

The phosphoramidate moiety represented by Remdesivir intermediate-1 serves as the prodrug-activating element for remdesivir and its analogs, including hybrid structures and C1′-modified nucleoside derivatives . Procurement of this intermediate enables systematic SAR studies exploring alternative nucleoside cores (e.g., tetrazole-, triazole-, or oxadiazole-integrated C1′ analogs) while maintaining the validated phosphoramidate prodrug motif [1]. The availability of ambient-stable shipping [2] facilitates procurement for academic and industrial medicinal chemistry programs without specialized cold-chain infrastructure.

Intermediate Purity QC Reference Standard

Remdesivir intermediate-1 is qualified for use as an impurity reference standard in HPLC-based impurity profiling of remdesivir API . The compound is supplied with certificate of analysis documenting identity (CAS 1354823-36-1, molecular formula C21H27N2O7P, MW 450.4), purity (>99% HPLC), and impurity profile (single impurity ≤0.50%) [1]. This qualification enables its use as a system suitability standard, retention time marker, or quantification standard for detecting and quantifying this specific impurity in batch release testing, stability studies, and forced degradation assessments.

Application

Selection Property

Validation Focus

Process-scale Remdesivir synthesis

Chiral organocatalyst-compatible phosphoramidate

Diastereoselectivity and coupling yield

Research-scale Remdesivir synthesis

p-Nitrophenoxy leaving group reactivity

Coupling selectivity and purity

Generic route optimization

Benchmark phosphoramidate precursor

Yield and purification simplification

Analytical QC for phosphoramidate intermediates

HPLC purity specification

Impurity profile benchmarking

• [1] CN116990416A. Quality control method of Remdesivir intermediate. Filing date: 2023-08-15. View Source
• [2] Ruifu Chemical. Remdesivir Intermediate CAS 1354823-36-1. Specification: Purity ≥98.0%; Single Impurity ≤0.50%. View Source
• [3] Modified Synthesis and Isolation of an Advanced Intermediate of Remdesivir. Current Organic Chemistry, 2023, 27(2). DOI: 10.2174/1385272827666230127093841. View Source
• [4] Multistep Synthesis of Analogues of Remdesivir: Incorporating Heterocycles at the C‑1′ Position. 2023. View Source